3-Chloro-3',5'-dimethoxybenzophenone

• IUPAC Name: (3-chlorophenyl)-(3,5-dimethoxyphenyl)methanone
• InChI: InChI=1S/C15H13ClO3/c1-18-13-7-11(8-14(9-13)19-2)15(17)10-4-3-5-12(16)6-10/h3-9H,1-2H3
• InChI Key: OZUPNXWDIDACIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions, including coupling reactions, hydrolysis, reduction, and condensation reactions. For instance, the coupling reaction of 5-chloro-1,3,3-methylenindoline with 6-formyl-2,3-dimethoxy benzoic acid under solvent-free microwave irradiation resulted in a high yield of a complex molecule with both indoline and isobenzofuran systems . Another synthesis approach involved high-pressure hydrolysis and reduction of 3,4-dichloronitrobenzene, followed by an addition reaction with perfluoro-vinyl-perfluoro-methyl ether to produce a chloro-aniline derivative . These methods indicate that the synthesis of chloro- and methoxy-substituted compounds can be achieved through multi-step reactions with careful selection of reactants and conditions.

Molecular Structure Analysis

The molecular structure of related compounds has been determined using various analytical techniques, including X-ray crystallography and spectroscopic methods. For example, single-crystal X-ray analysis was used to unambiguously determine the structure of a pyrazolylpropionic acid derivative and its methyl ester . The crystal structure analysis revealed the presence of short intermolecular interactions and π-π stacking, which are important for understanding the solid-state properties of these compounds . Density Functional Theory (DFT) studies complemented the structural analysis by providing information on the electronic properties, such as the HOMO and LUMO values .

Chemical Reactions Analysis

The chemical reactivity of related compounds includes oxidation reactions with m-chloroperbenzoic acid, leading to various products depending on the substrate. For instance, oxidation of tetrahydrocarbazole resulted in the formation of N-benzoyl-o-aminophenol, hydroxy-3H-indole, and indol-3(2H)-one . These reactions demonstrate the potential transformations that chloro- and methoxy-substituted compounds can undergo, which could be relevant for the chemical behavior of 3-Chloro-3',5'-dimethoxybenzophenone.

Physical and Chemical Properties Analysis

While the physical and chemical properties of 3-Chloro-3',5'-dimethoxybenzophenone are not directly reported, the properties of similar compounds can provide some insights. The solubility, melting points, and stability of these compounds can be influenced by their molecular structure, as seen in the crystal packing and intermolecular interactions observed in the X-ray crystallography studies . The electronic properties obtained from DFT studies also contribute to the understanding of the reactivity and potential applications of these compounds .